Cas no 2209-60-1 (1,2,4-Triazolidine-3,5-dithione, 4-phenyl-)

• Product Name: 1,2,4-Triazolidine-3,5-dithione, 4-phenyl-
• CAS No: 2209-60-1
• MF: C₈H₇N₃S₂
• MW: 209.291278123856
• CID: 238755
• PubChem ID: 4655709
• Update Time: 2025-04-19

1,2,4-Triazolidine-3,5-dithione, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dithione, 4-phenyl-
• 4-phenyl-1,2,4-triazolidine-3,5-dithione
• 2209-60-1
• SCHEMBL5012600
• DTXSID80405291
• AKOS024331559
• SCHEMBL11460990
• 4-Phenyl-4H-1,2,4-triazole-3,5-dithiol

• Inchi： 1S/C8H7N3S2/c12-7-9-10-8(13)11(7)6-4-2-1-3-5-6/h1-5H,(H,9,12)(H,10,13)
• InChI Key： HHMMSIFWVIWYNN-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 209.00831
• Monoisotopic Mass: 209.00813958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 27.3